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Compound of Interest

Compound Name: Z-D-Chg-OH

Cat. No.: B554532

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Z-
D-Chg-OH, also known as N-Z-D-a-Cyclohexylglycine (CAS Number: 69901-85-5). The
following procedures are based on available safety data for structurally related compounds and
general principles of laboratory chemical safety.

. Chemical and Hazard Information

Chemical Name: N-Z-D-a-Cyclohexylglycine Synonyms: Z-D-Chg-OH, N-Carbobenzoxy-D-
cyclohexylglycine CAS Number: 69901-85-5 Molecular Formula: CisH21NOa4 Molecular Weight:
291.34 g/mol

While a specific Safety Data Sheet (SDS) for Z-D-Chg-OH is not readily available, data for the
closely related L-enantiomer (Cbz-Cyclohexyl-L-glycine) suggests it is not classified as a
hazardous substance. However, information for another related compound, (R)-
Cyclohexylglycine, indicates potential hazards, including skin irritation (H315), serious eye
irritation (H319), and respiratory irritation (H335)[1]. Therefore, it is prudent to handle Z-D-Chg-
OH with care, assuming it may possess mild irritant properties.

Hazard Summary Table
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Hazard Statement Classification Precautionary Measures

Not officially classified, but )
Wear protective gloves and

May cause skin irritation assumed based on related )
clothing.
compounds
_ Not officially classified, but
May cause serious eye )
assumed based on related Wear eye protection.

irritation
compounds

Not officially classified, but ) ] ]
] o Avoid breathing dust. Use in a
May cause respiratory irritation  assumed based on related ]
well-ventilated area.
compounds

Il. Personal Protective Equipment (PPE)

Before handling Z-D-Chg-OH, ensure the following personal protective equipment is worn:
o Eye Protection: Safety glasses with side shields or goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: Laboratory coat.

lll. Disposal Procedures

The disposal of Z-D-Chg-OH should be conducted in accordance with local, state, and federal
regulations. The following is a general procedural guide.

Step 1: Waste Identification and Segregation
e Solid Waste:

o Collect unused Z-D-Chg-OH powder and any grossly contaminated disposable items
(e.g., weigh boats, contaminated paper towels) in a designated, labeled hazardous waste
container.

o The container should be clearly labeled with "Hazardous Waste" and the chemical name:
"N-Z-D-a-Cyclohexylglycine”.
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e Liquid Waste (if applicable):

o If Z-D-Chg-OH has been dissolved in a solvent, the entire solution should be treated as
hazardous waste.

o Collect in a sealed, labeled container. The label must include the chemical name and the
solvent used.

o Do not mix with other waste streams unless compatibility is confirmed.

Step 2: Spill Management

In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust. For a
liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collect: Place the collected material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with soap and water.
Step 3: Final Disposal

o Store the sealed and labeled waste container in a designated hazardous waste accumulation
area.

» Arrange for pickup and disposal by a licensed hazardous waste disposal company.
e Do not dispose of Z-D-Chg-OH down the drain or in the regular trash.

IV. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Z-D-Chg-OH.
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Caption: Workflow for the proper disposal of Z-D-Chg-OH.

V. Signaling Pathway for Safe Handling
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The following diagram outlines the logical relationships for ensuring safe handling and disposal.
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Caption: Logical relationship for safe handling and disposal of Z-D-Chg-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b554532?utm_src=pdf-body-img
https://www.benchchem.com/product/b554532?utm_src=pdf-body
https://www.benchchem.com/product/b554532?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. Cyclohexylglycine, (R)- | CBH15NO2 | CID 736849 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safe Disposal of Z-D-Chg-OH (N-Z-D-a-
Cyclohexylglycine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554532#z-d-chg-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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